(1R,3S)-3-Benzoic acid 3-carboxycyclopentyl ester
Overview
Description
(1R,3S)-3-Benzoic acid 3-carboxycyclopentyl ester is a synthetic intermediate useful for pharmaceutical synthesis.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Structural Characteristics : The synthesis and structural analysis of benzoic esters, including those similar to (1R,3S)-3-Benzoic acid 3-carboxycyclopentyl ester, have been extensively studied. These studies include the synthesis of tri- and hexa-substituted benzoic esters, highlighting their specific molecular conformations and packing in the crystal structure. The work by Foerster, Seichter, and Weber (2011) in "Zeitschrift für Naturforschung B" provides insights into the synthesis and structures of such compounds (Foerster, Seichter, & Weber, 2011).
Chemical Reactions and Mechanisms
- Photochemical Reactions : In the context of photochemical reactions, benzoic esters exhibit unique properties. The research by Literák, Dostálová, and Klán (2006) in "The Journal of Organic Chemistry" explores the chain mechanism in the photocleavage of benzoic esters, providing insights into their reactivity under light exposure (Literák, Dostálová, & Klán, 2006).
Industrial and Medicinal Applications
Industrial Applications : Benzoic acid esters are used in various industrial processes. For instance, Gadikota et al. (2022) in "Magnetic Resonance in Chemistry" discuss the NMR chemical shift behavior of substituted benzoic acid esters, indicating their significance in industrial and medicinal chemistry (Gadikota et al., 2022).
Pharmaceutical Research : The synthesis and molecular structure of benzoic esters are crucial in the development of pharmaceutical compounds. Research in "Inorganica Chimica Acta" by Vieille-Petit, Therrien, and Süss-Fink (2004) demonstrates the synthesis of complex compounds involving benzoic esters, potentially contributing to pharmaceutical advancements (Vieille-Petit, Therrien, & Süss-Fink, 2004).
Environmental Impact and Safety
- Environmental and Safety Considerations : Understanding the environmental impact and safety of benzoic acid esters is crucial. Del Olmo, Calzada, and Nuñez (2017) in "Critical Reviews in Food Science and Nutrition" provide an extensive review of benzoic acid and its derivatives, discussing their widespread occurrence and potential public health concerns (Del Olmo, Calzada, & Nuñez, 2017).
properties
Product Name |
(1R,3S)-3-Benzoic acid 3-carboxycyclopentyl ester |
|---|---|
Molecular Formula |
C13H14O4 |
Molecular Weight |
234.3 |
InChI |
InChI=1S/C13H14O4/c14-12(15)10-6-7-11(8-10)17-13(16)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,15)/t10-,11+/m1/s1 |
InChI Key |
XUSYUDWGMHENPM-MNOVXSKESA-N |
SMILES |
O=C(C1=CC=CC=C1)O[C@@H]2C[C@H](C(O)=O)CC2 |
synonyms |
(1R,3S)-3-(benzoyloxy)cyclopentanecarboxylic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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